N-[[1-(2,2,2-trifluoroethyl)imidazol-2-yl]methyl]-2,6-dioxa-9-azaspiro[4.5]decane-9-carboxamide
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
N-[[1-(2,2,2-trifluoroethyl)imidazol-2-yl]methyl]-2,6-dioxa-9-azaspiro[45]decane-9-carboxamide is a synthetic compound characterized by its unique spirocyclic structure and the presence of trifluoroethyl and imidazole groups
Properties
IUPAC Name |
N-[[1-(2,2,2-trifluoroethyl)imidazol-2-yl]methyl]-2,6-dioxa-9-azaspiro[4.5]decane-9-carboxamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19F3N4O3/c15-14(16,17)9-20-3-2-18-11(20)7-19-12(22)21-4-6-24-13(8-21)1-5-23-10-13/h2-3H,1,4-10H2,(H,19,22) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PMERUVLVDXELLH-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCC12CN(CCO2)C(=O)NCC3=NC=CN3CC(F)(F)F | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19F3N4O3 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.32 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of N-[[1-(2,2,2-trifluoroethyl)imidazol-2-yl]methyl]-2,6-dioxa-9-azaspiro[4.5]decane-9-carboxamide typically involves multiple steps:
Formation of the Imidazole Intermediate: The initial step involves the synthesis of the imidazole intermediate by reacting 2,2,2-trifluoroethylamine with glyoxal in the presence of ammonium acetate.
Spirocyclic Core Formation: The imidazole intermediate is then reacted with a suitable diol to form the spirocyclic core. This step often requires the use of a strong acid catalyst to facilitate the cyclization reaction.
Carboxamide Formation:
Industrial Production Methods
Industrial production of this compound may involve optimization of the above synthetic routes to enhance yield and purity. This can include the use of continuous flow reactors for better control of reaction conditions and the implementation of purification techniques such as recrystallization or chromatography.
Chemical Reactions Analysis
Types of Reactions
N-[[1-(2,2,2-trifluoroethyl)imidazol-2-yl]methyl]-2,6-dioxa-9-azaspiro[4.5]decane-9-carboxamide can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of corresponding oxides.
Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the formation of reduced derivatives.
Substitution: The compound can participate in nucleophilic substitution reactions, where functional groups such as halides or alkoxides can be introduced.
Common Reagents and Conditions
Oxidation: Hydrogen peroxide, potassium permanganate; typically carried out in aqueous or organic solvents.
Reduction: Lithium aluminum hydride, sodium borohydride; usually performed in anhydrous solvents like ether or tetrahydrofuran.
Substitution: Halides, alkoxides; reactions often conducted in polar aprotic solvents such as dimethyl sulfoxide or acetonitrile.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides or hydroxylated derivatives, while reduction can produce amines or alcohols.
Scientific Research Applications
Chemistry
In chemistry, N-[[1-(2,2,2-trifluoroethyl)imidazol-2-yl]methyl]-2,6-dioxa-9-azaspiro[4.5]decane-9-carboxamide is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new chemical reactivity and the development of novel synthetic methodologies.
Biology
In biological research, this compound is investigated for its potential as a bioactive molecule. Its imidazole moiety is known to interact with various biological targets, making it a candidate for drug discovery and development.
Medicine
In medicine, the compound is studied for its potential therapeutic applications. Its ability to interact with specific enzymes and receptors makes it a promising lead compound for the development of new pharmaceuticals.
Industry
In the industrial sector, N-[[1-(2,2,2-trifluoroethyl)imidazol-2-yl]methyl]-2,6-dioxa-9-azaspiro[4.5]decane-9-carboxamide is used in the production of advanced materials. Its unique properties can be exploited in the design of new polymers, coatings, and other functional materials.
Mechanism of Action
The mechanism of action of N-[[1-(2,2,2-trifluoroethyl)imidazol-2-yl]methyl]-2,6-dioxa-9-azaspiro[4.5]decane-9-carboxamide involves its interaction with specific molecular targets. The imidazole ring can coordinate with metal ions or form hydrogen bonds with biological macromolecules, influencing their activity. The trifluoroethyl group enhances the compound’s lipophilicity, facilitating its passage through biological membranes and increasing its bioavailability.
Comparison with Similar Compounds
Similar Compounds
- N-[[1-(2,2,2-trifluoroethyl)imidazol-2-yl]methyl]-2,6-dioxa-9-azaspiro[4.5]decane-9-carboxamide
- N-[[1-(2,2,2-trifluoroethyl)imidazol-2-yl]methyl]-2,6-dioxa-9-azaspiro[4.5]decane-9-carboxylate
- N-[[1-(2,2,2-trifluoroethyl)imidazol-2-yl]methyl]-2,6-dioxa-9-azaspiro[4.5]decane-9-carboxylic acid
Uniqueness
The uniqueness of N-[[1-(2,2,2-trifluoroethyl)imidazol-2-yl]methyl]-2,6-dioxa-9-azaspiro[4.5]decane-9-carboxamide lies in its spirocyclic structure and the presence of both trifluoroethyl and imidazole groups. This combination imparts distinct chemical and biological properties, making it a valuable compound for various applications.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
